Cas no 2301850-75-7 (INDEX NAME NOT YET ASSIGNED)
INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties
Names and Identifiers
-
- Diethyl [bis-(O-diphenylphosphate)ethyl]aminomethylphosphonate
- INDEX NAME NOT YET ASSIGNED
-
- MDL: MFCD31720165
- Inchi: 1S/C33H40NO11P3/c1-3-38-46(35,39-4-2)29-34(25-27-40-47(36,42-30-17-9-5-10-18-30)43-31-19-11-6-12-20-31)26-28-41-48(37,44-32-21-13-7-14-22-32)45-33-23-15-8-16-24-33/h5-24H,3-4,25-29H2,1-2H3
- InChI Key: XQMMULZNSXRLEY-UHFFFAOYSA-N
- SMILES: P(CN(CCOP(=O)(OC1C=CC=CC=1)OC1C=CC=CC=1)CCOP(=O)(OC1C=CC=CC=1)OC1C=CC=CC=1)(=O)(OCC)OCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 48
- Rotatable Bond Count: 22
- Complexity: 906
- XLogP3: 6.2
- Topological Polar Surface Area: 128
INDEX NAME NOT YET ASSIGNED Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB278861-1 g |
Diethyl [bis-(O-diphenylphosphate)ethyl]aminomethylphosphonate; . |
2301850-75-7 | 1g |
€690.00 | 2023-06-22 | ||
| abcr | AB278861-1g |
Diethyl [bis-(O-diphenylphosphate)ethyl]aminomethylphosphonate; . |
2301850-75-7 | 1g |
€690.00 | 2025-02-14 |
INDEX NAME NOT YET ASSIGNED Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on INDEX NAME NOT YET ASSIGNED
Exploring the Potential of CAS No 2301850-75-7 and Its Applications in Modern Research
In the rapidly evolving field of chemical research, CAS No 2301850-75-7 has emerged as a compound of significant interest. Despite its current designation as INDEX NAME NOT YET ASSIGNED, this molecule is gaining attention due to its unique structural properties and potential applications. Researchers are particularly intrigued by its possible roles in pharmaceuticals, material science, and biotechnology. The absence of an assigned index name underscores the novelty of this compound, making it a focal point for exploratory studies.
The chemical community is increasingly focused on CAS No 2301850-75-7 as a candidate for addressing some of the most pressing challenges in drug discovery. With the rise of personalized medicine and targeted therapies, compounds like this are being scrutinized for their ability to interact with specific biological pathways. Early-stage studies suggest that INDEX NAME NOT YET ASSIGNED may exhibit selective binding properties, which could be harnessed for developing next-generation therapeutics. This aligns with the growing demand for precision medicine and small-molecule inhibitors in oncology and neurology.
Another area where CAS No 2301850-75-7 shows promise is in advanced material synthesis. The compound's molecular architecture hints at potential applications in nanotechnology and smart materials. For instance, its stability under varying pH conditions makes it a candidate for designing responsive coatings or sensors. As industries push toward sustainable innovation, such materials could play a pivotal role in reducing environmental footprints while enhancing performance.
From an analytical perspective, the characterization of INDEX NAME NOT YET ASSIGNED presents both opportunities and challenges. Advanced techniques like mass spectrometry and NMR spectroscopy are being employed to elucidate its structure-activity relationships. These efforts are critical for understanding how minor modifications could optimize its functionality. The integration of AI-driven drug design tools further accelerates this process, enabling researchers to predict properties and interactions with unprecedented accuracy.
Given the increasing interest in CAS No 2301850-75-7, collaborations between academia and industry are likely to expand. Open-access databases and platforms like PubChem and ChemSpider are expected to feature more data on this compound, fostering transparency and accelerating discovery. As regulatory frameworks adapt to accommodate novel substances, the trajectory of INDEX NAME NOT YET ASSIGNED will be shaped by both scientific breakthroughs and ethical considerations.
In summary, CAS No 2301850-75-7 represents a compelling case study in modern chemical research. Its undefined index name reflects its untapped potential, while its applications span cutting-edge fields from biomedicine to materials engineering. By leveraging interdisciplinary approaches and emerging technologies, scientists are poised to unlock the full value of this enigmatic compound.
2301850-75-7 (INDEX NAME NOT YET ASSIGNED) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)